[(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride
Overview
Description
“[(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride” is a chemical compound with the CAS Number: 1269225-18-4. It has a molecular weight of 203.67 . The compound is stored at room temperature and is in solid form .
Molecular Structure Analysis
The IUPAC name for this compound is (5-cyclopentyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride . The InChI code is 1S/C8H13N3O.ClH/c9-5-7-10-8(12-11-7)6-3-1-2-4-6;/h6H,1-5,9H2;1H .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 203.67 .Scientific Research Applications
Synthesis and Characterization
Synthesis of Novel Derivatives : [(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride is used in the synthesis of novel derivatives for potential biological applications. For example, Sharma et al. (2014) synthesized a series of 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine derivatives from carbazole, which were characterized and evaluated for their antibacterial, antifungal, and anticancer activities (Sharma, Kumar, & Pathak, 2014).
Characterization and Biological Screening : Another study by Verma et al. (2022) focused on synthesizing and characterizing similar derivatives, emphasizing their potential biological applications. These compounds were also characterized using various spectroscopic methods (Verma, Awasthi, & Jain, 2022).
Chemical Reactions and Structural Analysis
Chemical Reactions and Structure Determination : Zhu et al. (2021) synthesized an energetic material precursor related to the 1,3,4-oxadiazol-2-amine family and characterized it through NMR, IR, DSC, and X-ray crystallography. This study highlights the compound's structural features and its potential in material science (Zhu et al., 2021).
Ring-Fission and Bond Cleavage Reactions : Jäger et al. (2002) explored reactions involving N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, demonstrating the compound's utility in studying ring-fission and C-C bond cleavage reactions (Jäger, Laggner, Mereiter, & Holzer, 2002).
Potential Applications in Medicinal Chemistry
- Antimicrobial and Antioxidant Activities : Saundane et al. (2013) synthesized derivatives of 5-(2-methyl-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine and evaluated their antimicrobial and antioxidant activities. This highlights the potential of such compounds in the development of new pharmaceuticals (Saundane, Verma, & Katkar, 2013).
Material Science and Energetic Materials
- Synthesis of Insensitive Energetic Materials : Yu et al. (2017) reported the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan for use in insensitive energetic materials, showcasing the compound's application in the field of material science and energetics (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).
Safety and Hazards
properties
IUPAC Name |
(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O.ClH/c9-5-7-10-8(12-11-7)6-3-1-2-4-6;/h6H,1-5,9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKUNJLWWGVWHOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=NC(=NO2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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